N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)propanamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C13H22N4OS/c1-4-11-15-16-13(19-11)14-12(18)10(3)17-7-5-9(2)6-8-17/h9-10H,4-8H2,1-3H3,(H,14,16,18)
• InChI Key: TUHVFJAFDUEAJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C(C)N2CCC(CC2)C
• Molecular Formula: C13H22N4OS
• Molecular Weight: 282.41 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)propanamide, also known as TRODAT-1, is a radioligand used in molecular imaging studies to visualize dopamine transporter (DAT) in the brain. It has been extensively studied in the field of neuroscience due to its potential applications in the diagnosis and treatment of various neurological disorders.

Scientific Research Applications

Anticancer Applications

Research has demonstrated the potential of propanamide derivatives, including those related to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)propanamide, as promising anticancer agents. For instance, a study by Rehman et al. (2018) synthesized new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluating them as anticancer agents. The study found that certain compounds exhibited strong anticancer activity, indicating the therapeutic potential of these derivatives in cancer treatment (Rehman et al., 2018).

Antibacterial Applications

Another study by Sattar et al. (2020) synthesized a series of propanamide compounds encompassing tosyl, piperidine, and 1,3,4-oxadiazole moieties. These compounds displayed potent antibacterial agents against various bacterial strains, underscoring the potential of such derivatives in combating bacterial infections (Sattar et al., 2020).

Herbicidal Activities

Derivatives of this compound have also been investigated for their herbicidal properties. A study reported the synthesis and herbicidal activity of 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings. These novel compounds showed moderate to good selective herbicidal activity against specific plant species, suggesting their use in agricultural applications (Liu & Shi, 2014).